Cas no 62291-14-9 (2-Propanone, 1-(4-chlorophenyl)-3-[3-(trifluoromethyl)phenyl]-)

• Product Name: 2-Propanone, 1-(4-chlorophenyl)-3-[3-(trifluoromethyl)phenyl]-
• CAS No: 62291-14-9
• MF: C₁₆H₁₂ClF₃O
• MW: 312.714094161987
• CID: 450574
• PubChem ID: 23345753
• Update Time: 2025-04-19

2-Propanone, 1-(4-chlorophenyl)-3-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(4-chlorophenyl)-3-[3-(trifluoromethyl)phenyl]-
• 1-(4-chlorophenyl)-3-[3-(trifluoromethyl)phenyl]propan-2-one
• 62291-14-9
• DTXSID00633251
• SCHEMBL11180659
• AKOS011914913
• 1-(4-chlorophenyl)-3-(3-trifluoromethylphenyl)-2-propanone

• Inchi： 1S/C16H12ClF3O/c17-14-6-4-11(5-7-14)9-15(21)10-12-2-1-3-13(8-12)16(18,19)20/h1-8H,9-10H2
• InChI Key： RNWLDHSVJMHHKJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(CC1C=CC=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 312.05296
• Monoisotopic Mass: 312.0528772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07